Cas no 4448-87-7 (4-methyl-N-({4-[(propanoylcarbamothioyl)amino]phenyl}carbamothioyl)benzamide)

4-methyl-N-({4-[(propanoylcarbamothioyl)amino]phenyl}carbamothioyl)benzamide structure
4448-87-7 structure
Product Name:4-methyl-N-({4-[(propanoylcarbamothioyl)amino]phenyl}carbamothioyl)benzamide
CAS No:4448-87-7
MF:C19H20N4O2S2
MW:400.517701148987
CID:1516313
PubChem ID:1306540
Update Time:2025-04-21

4-methyl-N-({4-[(propanoylcarbamothioyl)amino]phenyl}carbamothioyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-N-({4-[(propanoylcarbamothioyl)amino]phenyl}carbamothioyl)benzamide
    • 4-Methyl-N-({4-[(propionylcarbamothioyl)amino]phenyl}carbamothioyl)benzamide
    • benzamide, 4-methyl-N-[[[4-[[[(1-oxopropyl)amino]thioxomethyl]amino]phenyl]amino]thioxomethyl]-
    • 4-methyl-N-[[4-(propanoylcarbamothioylamino)phenyl]carbamothioyl]benzamide
    • MLS000662408
    • HMS2621D07
    • STK134630
    • 4-methyl-N-{[(4-{[(propionylamino)carbonothioyl]amino}phenyl)amino]carbonothioyl}benzamide
    • 4448-87-7
    • AKOS003209349
    • SMR000292184
    • CHEMBL1336465
    • DTXSID70361690
    • Inchi: 1S/C19H20N4O2S2/c1-3-16(24)22-18(26)20-14-8-10-15(11-9-14)21-19(27)23-17(25)13-6-4-12(2)5-7-13/h4-11H,3H2,1-2H3,(H2,20,22,24,26)(H2,21,23,25,27)
    • InChI Key: QNNVAGNKCAAATK-UHFFFAOYSA-N
    • SMILES: S=C(NC(C1C=CC(C)=CC=1)=O)NC1C=CC(=CC=1)NC(NC(CC)=O)=S

Computed Properties

  • Exact Mass: 400.103
  • Monoisotopic Mass: 400.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 554
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 146Ų

Experimental Properties

  • Density: 1.358
  • Refractive Index: 1.713
  • PSA: 82.26

4-methyl-N-({4-[(propanoylcarbamothioyl)amino]phenyl}carbamothioyl)benzamide Related Literature

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD